Cas no 1226997-50-7 (2-(4-Hydroxy-tetrahydro-2H-pyran-4-yl)-2-phenylacetonitrile)

• Product Name: 2-(4-Hydroxy-tetrahydro-2H-pyran-4-yl)-2-phenylacetonitrile
• CAS No: 1226997-50-7
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 2104421
• Update Time: 2023-08-03

2-(4-Hydroxy-tetrahydro-2H-pyran-4-yl)-2-phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-tetrahydro-2H-pyran-4-yl)-2-phenylacetonitrile
• LGZLTHRJVZDFRY-UHFFFAOYSA-N
• (4-hydroxytetrahydro-2H-pyran-4-yl)(phenyl)acetonitrile
• 2-(4-Hydroxy-tetrahydro-2H-pyran-4-yl)-2-phenylacetonitrile

• Inchi： 1S/C13H15NO2/c14-10-12(11-4-2-1-3-5-11)13(15)6-8-16-9-7-13/h1-5,12,15H,6-9H2
• InChI Key： LGZLTHRJVZDFRY-UHFFFAOYSA-N
• SMILES： O1CCC(C(C#N)C2C=CC=CC=2)(CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Topological Polar Surface Area: 53.2